Cas no 1565552-84-2 (4-Pyrimidinecarboxylic acid, 2-(3-methyl-2-furanyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(3-methyl-2-furanyl)-
• CAS No: 1565552-84-2
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 5275707
• Update Time: 2025-05-23

4-Pyrimidinecarboxylic acid, 2-(3-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(3-methyl-2-furanyl)-

• Inchi： 1S/C10H8N2O3/c1-6-3-5-15-8(6)9-11-4-2-7(12-9)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： LFYRPFKZKVXVLB-UHFFFAOYSA-N
• SMILES： C1(C2=C(C)C=CO2)=NC=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(3-methyl-2-furanyl)-

Introduction to 4-Pyrimidinecarboxylic acid, 2-(3-methyl-2-furanyl) (CAS No. 1565552-84-2)

4-Pyrimidinecarboxylic acid, 2-(3-methyl-2-furanyl) (CAS No. 1565552-84-2) is a compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising properties that make it a valuable candidate for various therapeutic and diagnostic purposes.

The chemical structure of 4-Pyrimidinecarboxylic acid, 2-(3-methyl-2-furanyl) consists of a pyrimidine ring fused with a furan ring, which is substituted with a methyl group. This structural arrangement imparts the compound with specific physicochemical properties that are crucial for its biological activity. The pyrimidine moiety is a common feature in many biologically active molecules, including nucleic acids and certain drugs, while the furan ring adds additional complexity and potential for interaction with biological targets.

Recent studies have explored the pharmacological properties of 4-Pyrimidinecarboxylic acid, 2-(3-methyl-2-furanyl). One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Pyrimidinecarboxylic acid, 2-(3-methyl-2-furanyl) has also shown potential as an antiviral agent. Research has indicated that this compound can interfere with the replication cycle of certain viruses, particularly those that rely on host cell machinery for their propagation. This property could be harnessed to develop new antiviral therapies, especially in the context of emerging viral infections.

The bioavailability and pharmacokinetics of 4-Pyrimidinecarboxylic acid, 2-(3-methyl-2-furanyl) have been subjects of extensive investigation. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its development as a therapeutic agent. The compound's ability to cross biological membranes and reach target tissues efficiently enhances its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Pyrimidinecarboxylic acid, 2-(3-methyl-2-furanyl). Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and does not exhibit significant adverse effects at therapeutic doses. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 4-Pyrimidinecarboxylic acid, 2-(3-methyl-2-furanyl) (CAS No. 1565552-84-2) is a promising compound with diverse biological activities that make it a valuable candidate for various therapeutic applications. Its anti-inflammatory and antiviral properties, combined with favorable pharmacokinetic characteristics, position it as a potential lead molecule in drug discovery and development efforts. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in the field of medicinal chemistry.